Cas no 898780-82-0 (3-(3,5-dimethylphenyl)-1-(2-fluorophenyl)propan-1-one)

• Product name: 3-(3,5-dimethylphenyl)-1-(2-fluorophenyl)propan-1-one
• CAS No: 898780-82-0
• MF: C₁₇H₁₇FO
• MW: 256.31500
• CID: 879669
• PubChem ID: 24726513

3-(3,5-dimethylphenyl)-1-(2-fluorophenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 3-(3,5-dimethylphenyl)-1-(2-fluorophenyl)propan-1-one
• 3-(3,5-DIMETHYLPHENYL)-2'-FLUOROPROPIOPHENONE
• DTXSID80644906
• 898780-82-0
• MFCD03843898
• AKOS016022273

• MDL： MFCD03843898
• Inchi： InChI=1S/C17H17FO/c1-12-9-13(2)11-14(10-12)7-8-17(19)15-5-3-4-6-16(15)18/h3-6,9-11H,7-8H2,1-2H3
• InChI Key： FVBNTGNICIEMQO-UHFFFAOYSA-N
• SMILES： CC1=CC(=CC(=C1)CCC(=O)C2=CC=CC=C2F)C

Computed Properties

• Exact Mass: 256.12600
• Monoisotopic Mass: 256.126343324g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1Ų
• XLogP3: 4.3

Experimental Properties

• PSA: 17.07000
• LogP: 4.25800

3-(3,5-dimethylphenyl)-1-(2-fluorophenyl)propan-1-one Security Information

3-(3,5-dimethylphenyl)-1-(2-fluorophenyl)propan-1-one Customs Data

• HS CODE：2914700090
• Customs Data：

  China Customs Code:

  2914700090

  Overview:

  2914700090 Halogenation of other ketones and quinones\Sulfonated derivative(Including nitrated and nitrosative derivatives). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Acetone declared packaging

  Summary:

  HS: 2914700090 halogenated, sulphonated, nitrated or nitrosated derivatives of ketones and quinones, whether or not with other oxygen function Tax rebate rate:9.0% Supervision conditions:none VAT:17.0% MFN tariff:5.5% General tariff:30.0%